Cas no 22031-57-8 (2-Propenenitrile,3-cyclohexyl-, (2E)-)

• Product Name: 2-Propenenitrile,3-cyclohexyl-, (2E)-
• CAS No: 22031-57-8
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 278841
• PubChem ID: 5382612
• Update Time: 2025-04-19

2-Propenenitrile,3-cyclohexyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile,3-cyclohexyl-, (2E)-
• Cyclohexaneacrylonitrile, (E)-
• (E)-3-cyclohexyl-acrylic acid ethyl ester
• (E)-3-cyclohexylacrylonitrile
• (E)-3-cyclohexylprop-2-enenitrile
• (E)-ethyl 3-cyclohexylacrylate
• (E)-ethyl 3-cyclohexylprop-2-enoate
• 2-trans-3-cyclohexylacrylonitrile
• 3-cyclohexylacrylonitrile
• ethyl (2E)-3-cyclohexylpropenoate
• ethyl (E)-3-cyclohexyl-2-propenate
• ethyl (E)-3-cyclohexylprop-2-enoate
• Nsc244952
• NSC-147131
• SCHEMBL521913
• VEBCSALPNMISTC-QPJJXVBHSA-N
• NSC147131
• 22031-57-8

• Inchi： 1S/C9H13N/c10-8-4-7-9-5-2-1-3-6-9/h4,7,9H,1-3,5-6H2/b7-4+
• InChI Key： VEBCSALPNMISTC-QPJJXVBHSA-N
• SMILES： N#C/C=C/C1CCCCC1

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3

Experimental Properties

• Density: 0.996
• Boiling Point: 230.3°Cat760mmHg
• Flash Point: 92.9°C
• Refractive Index: 1.551
• PSA: 23.79
• LogP: 2.64648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles